MC-Val-Cit-PAB-rifabutin

• Molecular Formula: C74H101ClN10O17
• Molecular Weight: 1438.1 g/mol
• InChI: InChI=1S/C74H100N10O17.ClH/c1-39(2)37-84(38-48-23-25-49(26-24-48)77-70(95)50(21-18-32-76-72(75)97)78-71(96)58(40(3)4)79-52(86)22-15-14-16-33-83-53(87)27-28-54(83)88)34-30-74(31-35-84)81-59-55-56-64(91)46(10)67-57(55)68(93)73(12,101-67)99-36-29-51(98-13)43(7)66(100-47(11)85)45(9)63(90)44(8)62(89)41(5)19-17-20-42(6)69(94)80-61(65(56)92)60(59)82-74;/h17,19-20,23-29,36,39-41,43-45,50-51,58,62-63,66,89-90H,14-16,18,21-22,30-35,37-38H2,1-13H3,(H8-,75,76,77,78,79,80,81,82,86,87,88,91,92,93,94,95,96,97);1H/b19-17?,36-29+,42-20?;/t41-,43+,44+,45+,50-,51-,58-,62-,63+,66+,73-,74?,84?;/m0./s1
• InChIKey: IMYWMQJMXXSSSA-MWXMNSIDSA-N

MC-Val-Cit-PAB-rifabutin: ADC Linker-Payload Conjugate

MC-Val-Cit-PAB-rifabutin is an antibody-drug conjugate (ADC) linker-payload construct that combines the DNA-dependent RNA polymerase inhibitor rifabutin with the cathepsin B-cleavable MC-Val-Cit-PAB linker via a bioreversible p-aminobenzyl quaternary ammonium salt connection [1]. This specialized connection was developed to conjugate tertiary-amine-containing drugs, like rifabutin, which lack the primary or secondary amine handles required for traditional amide or carbamate linkers [2]. The construct is designed for targeted intracellular delivery, where the linker is cleaved by lysosomal proteases to release the active rifabutin payload [1].

▷ Quaternary ammonium-based bioreversible linker enables conjugation of tertiary amine payloads

▷ Cathepsin B-cleavable Val-Cit-PAB linker designed for intracellular payload release

▷ Traceless release of unmodified rifabutin within target cells

• [1] Staben, L.R., Koenig, S.G., Lehar, S.M. et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nature Chemistry 8, 1112–1119 (2016). View Source
• [2] Pillow, T.H. Novel linkers and connections for antibody-drug conjugates to treat cancer and infectious disease. Pharm Pat Anal. 6(1):25-35 (2017). View Source

MC-Val-Cit-PAB-rifabutin: Irreplaceable Linker Chemistry

Standard ADC linker-payloads, such as MC-Val-Cit-PAB-MMAE or SMCC-DM1, are designed to release payloads through amide or carbamate bonds, requiring a primary or secondary amine on the drug [1]. Rifabutin possesses a tertiary amine that is essential for its biological activity but is incompatible with these conventional linkage chemistries [1]. Attempting to conjugate rifabutin via a traditional carbamate would necessitate modifying its tertiary amine, which is expected to abolish its RNA polymerase inhibitory activity. The quaternary ammonium-based bioreversible linkage in MC-Val-Cit-PAB-rifabutin uniquely solves this problem, enabling the traceless release of the unmodified, active drug inside target cells and has been shown to provide superior intracellular antibacterial activity compared to a carbamate-linked version of the same antibody-antibiotic conjugate [1]. This demonstrates that the linker chemistry is not a generic component but a critical determinant of the conjugate's pharmacological activity.

Conventional carbamate/amide linkers not compatible

Rifabutin’s essential tertiary amine cannot form stable carbamate bonds; modification may abolish RNA polymerase inhibitory activity

Carbamate-linked analog shows lower intracellular antibacterial activity

Reported head-to-head comparison found quaternary ammonium-linked conjugate outperformed carbamate-linked version in intracellular MRSA model; linker chemistry directly impacts conjugate activity

Standard ADC linkers exclude tertiary amine payloads

MC-Val-Cit-PAB-MMAE, SMCC-DM1 and similar linkers require primary or secondary amine, limiting payload diversity in ADC research

• [1] Staben, L.R., Koenig, S.G., Lehar, S.M. et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nature Chemistry 8, 1112–1119 (2016). View Source

MC-Val-Cit-PAB-rifabutin: Evidence of Differentiation

Superior Intracellular Anti-MRSA Activity

In a direct head-to-head comparison using an anti-S. aureus antibody conjugated to rifabutin, the quaternary ammonium-linked conjugate (MC-Val-Cit-PAB-rifabutin) demonstrated an unexpected and significant improvement in intracellular antibacterial activity against methicillin-resistant S. aureus (MRSA) compared to the same antibody-antibiotic conjugate synthesized with a traditional carbamate linker [1]. The quaternary ammonium linkage provided appropriate stability and release characteristics, and led to a large reduction in the number of intracellular MRSA bacteria in vitro [2]. The abstract of the foundational study explicitly states the activity was superior to that of the 'conjugates previously connected via a carbamate' [1].

Intracellular MRSA Activity

Head-to-head

Quaternary ammonium-linked rifabutin-ADC showed large reduction in intracellular MRSA compared to carbamate-linked version; unexpected improvement reported

Supports intracellular MRSA model-response context

Reported head-to-head data; linker-dependent activity difference

Evidence Dimension	Intracellular antibacterial activity against MRSA
Target Compound Data	Resulted in a 'large reduction in the number of intracellular MRSA bacteria' and demonstrated 'unexpected improvement in activity' [1] [2]
Comparator Or Baseline	Rifabutin-antibody conjugate connected via a traditional carbamate linker
Quantified Difference	Superior activity reported; the magnitude described as 'unexpected improvement' indicating a qualitative leap beyond incremental gains [1]
Conditions	In vitro intracellular MRSA infection model using an anti-S. aureus antibody conjugate

Why This Matters

This direct comparison proves that the quaternary ammonium linker is not just an alternative attachment strategy but a performance-enhancing technology that can produce a more efficacious conjugate from the same antibody and payload, directly impacting an ADC researcher's choice of linker chemistry.

• [1] Staben, L.R., Koenig, S.G., Lehar, S.M. et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nature Chemistry 8, 1112–1119 (2016). View Source
• [2] Phys.org, 'Targeted drug therapy with carrier links to tertiary and heteroaryl amines,' November 3, 2016. View Source

Conjugating 'Unlinkable' Tertiary Amine Payloads

The p-aminobenzyl quaternary ammonium salt chemistry uniquely enables the reversible conjugation of tertiary-amine-containing drugs like rifabutin to antibodies, a capability that is fundamentally impossible with conventional amide or carbamate linkers [1]. This was demonstrated across a broad scope of 12 complex, functional-group-rich molecules, including anticancer agents (tubulysin, vinblastine) and the antibacterial rifabutin, using a concise, protecting-group-free synthesis [1]. In contrast, standard ADC linker-payloads (e.g., MC-Val-Cit-PAB-MMAE) are restricted to payloads with a primary or secondary amine, excluding an entire class of biologically active tertiary amine molecules [2].

Tertiary Amine Payload Scope

Class-level

Conjugation of 12 diverse tertiary/heteroaryl amine drugs (including rifabutin, tubulysin, vinblastine) via protecting-group-free quaternary ammonium salt formation

Enables payload chemical space expansion studies

Demonstrated across broad drug classes; class-level inference

Evidence Dimension	Payload chemical space accessible for conjugation
Target Compound Data	Successfully conjugated 12 diverse tertiary/heteroaryl amine drugs, including rifabutin, to an antibody carrier [1]
Comparator Or Baseline	Conventional amide/carbamate linkers requiring a primary or secondary amine on the payload
Quantified Difference	Access to >12 therapeutically relevant molecules previously deemed 'unlinkable' for targeted delivery [1]
Conditions	Protecting-group-free, chemoselective conjugation synthesis conditions

Why This Matters

For a procurement scientist, this means MC-Val-Cit-PAB-rifabutin is not merely another ADC reagent but represents a gateway to an entirely new chemical space of payloads, making it a strategic choice for research programs aimed at expanding their ADC pipeline beyond conventional payloads.

• [1] Staben, L.R., Koenig, S.G., Lehar, S.M. et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nature Chemistry 8, 1112–1119 (2016). View Source
• [2] Pillow, T.H. Novel linkers and connections for antibody-drug conjugates to treat cancer and infectious disease. Pharm Pat Anal. 6(1):25-35 (2017). View Source

Enhanced Hydrophilicity and Reduced Aggregation

Conjugation of a tertiary amine via a quaternary ammonium salt introduces a permanent positive charge to the linker-payload, which was observed to increase the hydrophilicity of the conjugate [1]. This is a critical differentiation from highly hydrophobic conventional ADC payloads like MMAE or DM1, whose poor aqueous solubility often leads to ADC aggregation, high plasma clearance, and limited in vivo efficacy [2]. The increased hydrophilicity suggests that MC-Val-Cit-PAB-rifabutin-based ADCs may be less prone to aggregation, a major development and formulation challenge in the field [1].

Conjugate Hydrophilicity

Context-dependent

Permanent positive charge from quaternary ammonium salt increased conjugate hydrophilicity; may reduce aggregation propensity vs hydrophobic ADC payloads like MMAE or DM1

May support reduced aggregation profile

Physicochemical observation; requires formulation-dependent validation

Evidence Dimension	Conjugate hydrophilicity and aggregation propensity
Target Compound Data	Attachment of tertiary amine to linker via quaternary ammonium salt resulted in increased hydrophilicity [1]
Comparator Or Baseline	Highly hydrophobic ADC payloads such as MMAE and DM1, which frequently cause aggregation issues at higher drug-to-antibody ratios [2]
Quantified Difference	Not directly quantified in the accessed primary source, but the effect was noted as a significant property that could alleviate the aggregation problem common to many ADCs [1]
Conditions	Physicochemical characterization of the conjugate

Why This Matters

ADC aggregation is a major cause of failure in development. A linker-payload that can mitigate this through inherent chemical design offers a tangible procurement advantage over older, highly hydrophobic options.

• [1] Phys.org, 'Targeted drug therapy with carrier links to tertiary and heteroaryl amines,' November 3, 2016. View Source
• [2] Chari, R. V. J., Miller, M. L. & Widdison, W. C. Antibody–drug conjugates: an emerging concept in cancer therapy. Angew. Chem. Int. Ed. 53, 3796–3827 (2014). View Source

MC-Val-Cit-PAB-rifabutin: Key Applications

Antibody-Antibiotic Conjugates for Intracellular Pathogens

The proven superiority of the quaternary ammonium-linked rifabutin conjugate over a carbamate-linked version in eliminating intracellular MRSA makes MC-Val-Cit-PAB-rifabutin the first-choice linker-payload for research programs developing AACs targeting intracellular bacterial reservoirs [1]. Its cathepsin B-cleavable linker is specifically designed to release the antibiotic within the phagolysosome where bacteria reside, a feature directly validated in the intracellular MRSA model [1].

Expanding ADC Payload Diversity with Tertiary Amines

For medicinal chemistry and bioconjugation teams seeking to explore ADC payloads beyond the traditional microtubule inhibitors and DNA-damaging agents, MC-Val-Cit-PAB-rifabutin serves as a proof-of-concept and a practical reagent for attaching tertiary-amine-containing small molecules to antibodies [1]. Its protecting-group-free, chemoselective synthesis demonstrated on 12 complex drugs provides a validated workflow for diversifying ADC pipelines [1].

ADCs with Reduced Aggregation Potential

The permanently charged quaternary ammonium moiety increases conjugate hydrophilicity, a property that can be strategically leveraged to formulate ADCs with higher drug-to-antibody ratios (DAR) without triggering aggregation [1]. This is particularly valuable in programs where previous conjugates with hydrophobic payloads like MC-Val-Cit-PAB-MMAE have failed due to poor solubility or rapid plasma clearance [2].

Application

Selection Property

Validation Focus

Antibody-antibiotic conjugate (AAC) research

Quaternary ammonium linker chemistry

Intracellular MRSA model-response evaluation

Tertiary amine payload conjugation studies

Bioreversible quaternary ammonium salt formation

Chemoselective payload attachment and release

ADC formulation with reduced aggregation potential

Permanent positive charge for increased hydrophilicity

DAR-dependent aggregation profiling

• [1] Staben, L.R., Koenig, S.G., Lehar, S.M. et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nature Chemistry 8, 1112–1119 (2016). View Source
• [2] Chari, R. V. J., Miller, M. L. & Widdison, W. C. Antibody–drug conjugates: an emerging concept in cancer therapy. Angew. Chem. Int. Ed. 53, 3796–3827 (2014). View Source